![molecular formula C14H22N4O3S B5406529 4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide](/img/structure/B5406529.png)
4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide
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Overview
Description
4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide, also known as E-64d, is a cysteine protease inhibitor that has been widely used in scientific research. It was first synthesized by Hirata et al. in 1987 and has since been used in various studies to investigate the role of cysteine proteases in various biological processes.
Mechanism of Action
4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide works by irreversibly binding to the active site of cysteine proteases, preventing them from carrying out their normal functions. It forms a covalent bond with the active site cysteine residue, which is essential for the protease activity.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and invasion of cancer cells, reduce inflammation, and prevent neuronal cell death. It has also been shown to improve the survival of transplanted cells and tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide is its specificity for cysteine proteases, which allows researchers to study the role of these enzymes in various biological processes. However, one limitation of this compound is that it is irreversible, which means that once it binds to the active site of a protease, it cannot be removed. This can make it difficult to study the effects of protease inhibition over time.
Future Directions
There are many future directions for research on 4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide and cysteine proteases. One area of interest is the role of cysteine proteases in cancer progression and metastasis. Another area of interest is the development of new protease inhibitors with improved specificity and reversibility. Additionally, there is potential for the use of this compound in therapeutic applications, such as the treatment of neurodegenerative diseases and cancer.
Synthesis Methods
The synthesis of 4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide involves the reaction of N-ethyl-3-pyrrolidinemethanamine with p-nitrobenzenesulfonyl chloride to produce the intermediate N-[(1-ethylpyrrolidin-3-yl)methyl]p-nitrobenzenesulfonamide. This intermediate is then reduced with hydrogen gas in the presence of palladium on carbon to produce the final product, this compound.
Scientific Research Applications
4-[(aminocarbonyl)amino]-N-[(1-ethylpyrrolidin-3-yl)methyl]benzenesulfonamide has been widely used in scientific research to investigate the role of cysteine proteases in various biological processes. It has been shown to inhibit the activity of cathepsin B, cathepsin L, and other cysteine proteases, which play important roles in protein degradation, antigen processing, and apoptosis.
Properties
IUPAC Name |
[4-[(1-ethylpyrrolidin-3-yl)methylsulfamoyl]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O3S/c1-2-18-8-7-11(10-18)9-16-22(20,21)13-5-3-12(4-6-13)17-14(15)19/h3-6,11,16H,2,7-10H2,1H3,(H3,15,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJTQVRLKZWYQKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(C1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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